3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde

• IUPAC Name: 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]benzaldehyde
• InChI: InChI=1S/C15H9N3O4S/c19-9-10-6-7-13(12(8-10)18(20)21)23-15-17-16-14(22-15)11-4-2-1-3-5-11/h1-9H
• InChI Key: HAXQPAVZEOVFDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SC3=C(C=C(C=C3)C=O)[N+](=O)[O-]
• Molecular Formula: C15H9N3O4S
• Molecular Weight: 327.3 g/mol

Description

3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde, also known as NPOB, is a chemical compound commonly used in scientific research. It is a yellow crystalline powder with a molecular weight of 375.4 g/mol. NPOB is a versatile compound that has been used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.

Mechanism of Action

3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde is a fluorescent probe that binds to proteins and changes its fluorescence properties upon binding. The binding of 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde to proteins can be used to study the conformational changes and dynamics of proteins. 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde can also be used to study enzyme kinetics by monitoring the change in fluorescence upon enzyme-catalyzed reactions.
Biochemical and physiological effects
3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde has been shown to have minimal effects on biochemical and physiological processes. It does not interfere with enzyme activity or protein function at low concentrations. However, at high concentrations, 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde can cause protein denaturation and aggregation.

Advantages and Limitations for Lab Experiments

3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde is a versatile compound that has several advantages for lab experiments. It is a fluorescent probe that can be used to study protein-protein interactions, enzyme kinetics, and ligand-receptor interactions. 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde is also stable and easy to handle. However, 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde has some limitations for lab experiments. It has a limited solubility in water and requires organic solvents for use. 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde is also sensitive to pH and temperature changes, which can affect its fluorescence properties.

Future Directions

3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde has several potential future directions in scientific research. It can be used to develop new drugs that target protein-protein interactions and enzyme kinetics. 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde can also be used to study the conformational changes and dynamics of proteins in real-time. Additionally, 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde can be modified to improve its solubility and stability for use in biological systems.
Conclusion
In conclusion, 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde is a versatile compound that has several applications in scientific research. It is a fluorescent probe that can be used to study protein-protein interactions, enzyme kinetics, and ligand-receptor interactions. 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde has minimal effects on biochemical and physiological processes and is stable and easy to handle. However, it has some limitations for lab experiments, including limited solubility in water and sensitivity to pH and temperature changes. 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde has several potential future directions in scientific research and can be used to develop new drugs and study the conformational changes and dynamics of proteins.

Scientific Research Applications

3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde has been used in various fields of scientific research, including biochemistry, pharmacology, and medicinal chemistry. It is commonly used as a fluorescent probe to study protein-protein interactions, enzyme kinetics, and ligand-receptor interactions. 3-nitro-4-[(5-phenyl-1,3,4-oxadiazol-2-yl)thio]benzaldehyde is also used as a tool to study the mechanism of action of drugs and to develop new drugs.